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Compound of Interest

Compound Name: 2-Biphenylmethanol
CAS No.: 41376-19-6
Cat. No.: B7770229
Get Quote
. J

For researchers, scientists, and professionals in drug development, a thorough understanding
of key chemical intermediates is paramount. This guide provides a comprehensive overview of
2-Biphenylmethanol, a versatile aromatic alcohol with significant applications in organic
synthesis and the development of novel therapeutic agents.

Chemical Identity and Nomenclature

IUPAC Name: (2-phenylphenyl)methanol[1]

Synonyms: 2-(Hydroxymethyl)biphenyl, 2-Phenylbenzyl alcohol, [1,1'-Biphenyl]-2-ylmethanol,
0-Phenylbenzyl alcohol, Biphenyl-2-methanol[1][2]

This compound is characterized by a biphenyl scaffold with a hydroxymethyl group at the 2-
position of one of the phenyl rings. This structure imparts a unique combination of steric and
electronic properties that make it a valuable building block in complex molecular architectures.

Physicochemical Properties
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A summary of the key physicochemical properties of 2-Biphenylmethanol is presented in the
table below. This data is essential for its handling, storage, and application in experimental

settings.
Property Value Source
CAS Number 2928-43-0 [2]
Molecular Formula Ci3H120 [2]
Molecular Weight 184.23 g/mol [2]
Melting Point 46-48 °C
Boiling Point 96 °C at 0.04 mmHg
Appearance White crystalline powder
Solubility Slightly soluble in Chloroform

and Methanol

Applications in Organic Synthesis and Drug
Discovery

2-Biphenylmethanol serves as a crucial intermediate in the synthesis of a variety of organic
molecules, including pharmaceuticals and agrochemicals. Its utility stems from the reactivity of
the hydroxyl group, which can be readily transformed into other functional groups, and the
biphenyl moiety that provides a core structure for building more complex molecules.

One of the notable applications of a related compound, 2-methyl-3-biphenylmethanol, is in the
synthesis of Bifenthrin, a widely used pyrethroid insecticide.[3][4] This underscores the
importance of the biphenylmethanol scaffold in the agrochemical industry.

Furthermore, derivatives of biphenylmethanol are being explored for their therapeutic potential.
For instance, 2-methyl-3-biphenylmethanol is utilized in the preparation of potential PD-L1
inhibitors, which are a class of checkpoint inhibitors for cancer immunotherapy.[4][5][6] The
ability of 2-methyl-3-biphenylmethanol to inhibit PD-L1 expression in cancer cells suggests a
promising avenue for the development of new anti-cancer drugs.[6]
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2-Biphenylmethanol itself is used in the synthesis of o-ethynylbiphenyl and o-alkynylstyrene
derivatives, which are valuable precursors for various organic transformations.[2]

Experimental Protocols

While specific, detailed experimental protocols are often proprietary or published in specialized
literature, a general synthetic approach for a related compound, 2-methyl-3-biphenylmethanol,
involves a Suzuki coupling reaction followed by a reduction.

General Synthesis of 2-Methyl-3-biphenylmethanol

A common route to synthesize 2-methyl-3-biphenylmethanol involves a two-step process:

e Suzuki Coupling: 3-Bromo-2-methylbenzoic acid is coupled with a phenylboronic acid or a
phenyl borate ester in the presence of a palladium catalyst and a base. This reaction forms
3-phenyl-2-methylbenzoic acid.[5][7] The reaction is typically carried out at temperatures
ranging from 10-150 °C for 1-12 hours.[5][7]

e Reduction: The resulting 3-phenyl-2-methylbenzoic acid is then reduced to 2-methyl-3-
biphenylmethanol.[5][7] Common reducing agents for this transformation include borane or
lithium aluminum hydride.[5]

Logical Workflow for the Synthesis of 2-Methyl-3-
biphenylmethanol

The following diagram illustrates the logical workflow for the synthesis of 2-methyl-3-
biphenylmethanol, a structurally related and commercially significant compound.
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Synthesis of 2-Methyl-3-biphenylmethan

Conclusion

2-Biphenylmethanol and its derivatives are valuable chemical ent

ol.

ities with significant

applications in both industrial and academic research. Their role as key intermediates in the

synthesis of agrochemicals and potential therapeutic agents highlights their importance in drug
discovery and development. A thorough understanding of their synthesis, properties, and
applications is crucial for any researcher working in the field of organic and medicinal

chemistry. Further exploration into the biological activities of novel derivatives of 2-

biphenylmethanol may lead to the discovery of new and effective

therapeutic agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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